Cas no 339540-17-9 (5-Bromo-1-tosyl-1H-indol-3-ylboronic acid)
339540-17-9 structure
Product Name:5-Bromo-1-tosyl-1H-indol-3-ylboronic acid
CAS No:339540-17-9
MF:C15H13BBrNO4S
MW:394.048022031784
CID:2124747
Update Time:2023-08-04
5-Bromo-1-tosyl-1H-indol-3-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-1-tosyl-1H-indol-3-ylboronic acid
- 1-Tosyl-5-bromo-1H-indole-3-ylboronic acid
- 5-Bromo-1-tosyl-1H-indol-3-ylboronic acid
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- Inchi: 1S/C15H13BBrNO4S/c1-10-2-5-12(6-3-10)23(21,22)18-9-14(16(19)20)13-8-11(17)4-7-15(13)18/h2-9,19-20H,1H3
- InChI Key: KSSVUAFLFPRHAG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(B(O)O)=CN2S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 518
- Topological Polar Surface Area: 87.9
5-Bromo-1-tosyl-1H-indol-3-ylboronic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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